Cas no 368869-95-8 (3-(1H-Pyrrol-1-yl)benzylamine)

3-(1H-Pyrrol-1-yl)benzylamine Properties

Names and Identifiers

• Benzenemethanamine,3-(1H-pyrrol-1-yl)-
• (3-pyrrol-1-ylphenyl)methanamine
• 3-(1H-PYRROL-1-YL)BENZYLAMINE
• 3-pyrrol-1-yl-benzylamine
• SW2
• 1-[3-(1h-Pyrrol-1-Yl)phenyl]methanamine
• [3-(1H-pyrrol-1-yl)phenyl]methanamine
• SB62983
• SCHEMBL109402
• A923602
• SDCCGMLS-0066034.P001
• FT-0613499
• 3-(1H-pyrol-1-yl)benzylamine
• TS-02349
• AKOS009097588
• J-501069
• DTXSID50380162
• 3-(1H-Pyrrol-1-yl)benzylamine, AldrichCPR
• Q27465511
• MFCD03086143
• XLBYUDUEHVKUKQ-UHFFFAOYSA-N
• 368869-95-8
• CS-0317946
• (3-(1h-pyrrol-1-yl)phenyl)methanamine
• +Expand

• MDL： MFCD03086143
• InChIKey： XLBYUDUEHVKUKQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H12N2/c12-9-10-4-3-5-11(8-10)13-6-1-2-7-13/h1-8H,9,12H2
• SMILES： NCC1=CC=CC(N2C=CC=C2)=C1

Computed Properties

• Exact Mass: 172.10000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 172.100048391g/mol
• Heavy Atom Count: 13
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 31Ų

Experimental Properties

• LogP: 2.63630
• PSA: 30.95000
• Refractive Index: 1.589
• Boiling Point: 138 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 145.9±23.2 °C
• Density: 1.1±0.1 g/cm3

3-(1H-Pyrrol-1-yl)benzylamine Security Information

• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3259
• Hazard Statement： Corrosive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 34-41-37/38
• Signal Word：warning

3-(1H-Pyrrol-1-yl)benzylamine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%